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In the rapidly evolving landscape of computational research, the choice of graphical processing
unit (GPU) can be a critical determinant of a project's success and timeline. For researchers,
scientists, and drug development professionals, the NVIDIA H100 and AMD MI300X represent
the pinnacle of GPU acceleration. This guide provides an objective comparison of these two
powerful accelerators, supported by experimental data and detailed methodologies, to inform
your selection for demanding research applications.

Executive Summary

The NVIDIA H100, built on the Hopper architecture, and the AMD MI300X, powered by the
CDNA 3 architecture, are both formidable tools for scientific discovery. The H100's strength lies
in its mature and extensive CUDA software ecosystem, which offers a seamless experience for
a wide array of scientific applications. In contrast, the MI300X boasts a significant advantage in
memory capacity and bandwidth, making it particularly well-suited for handling massive
datasets and large models. While the H100 often shows superior performance in highly
optimized, production-level Al workloads, the MI300X demonstrates competitive and
sometimes superior performance in memory-bound tasks and at larger batch sizes. The choice
between them will ultimately depend on the specific requirements of your research, including
the nature of your computational tasks, your reliance on existing software, and the scale of
your data.

Data Presentation: A Comparative Overview
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The following tables summarize the key specifications and performance metrics of the NVIDIA

H100 and AMD MI300X.

Table 1: Architectural and Memory Specifications

Feature NVIDIA H100 (SXM5) AMD Instinct MI300X
GPU Architecture Hopper CDNA3

Manufacturing Process TSMC 4N TSMC 5nm & 6nm
Transistors 80 Billion 153 Billion[1]

GPU Memory 80 GB HBM3 192 GB HBMB3[1][2][3]

Memory Bandwidth

3.35 TB/S[1][2]

5.3 TB/s[1][2]

L2 Cache

50 MB

256 MB Infinity Cache[4]

Interconnect

4th Gen NVLink (900 GB/s)

4th Gen Infinity Fabric

Max Power Consumption

700W

750W

Table 2: Peak Theoretical Performance

Precision

NVIDIA H100 (SXM5)

AMD Instinct MI300X

FP64 (Double Precision) 67 TFLOPS 81.7 TFLOPS
FP32 (Single Precision) 67 TFLOPS 163.4 TFLOPS
TF32 Tensor Core 989 TFLOPS 1,305 TFLOPS

FP16/BF16 Tensor Core

1,979 TFLOPS

2,610 TFLOPS

FP8 Tensor Core

3,958 TFLOPS

5,229 TFLOPS

INT8 Tensor Core

3,958 TOPS

5,229 TOPS

*With Sparsity
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Performance Benchmarks and Experimental
Protocols

Direct, peer-reviewed performance comparisons in a wide range of scientific applications are
still emerging. Much of the available data focuses on Large Language Model (LLM) inference
and training, which can serve as a proxy for other computationally intensive tasks.

Large Language Model (LLM) Inference

LLM inference is a memory-bandwidth-intensive task, and the MI300X's superior memory
specifications often translate to a performance advantage, particularly with large models and
batch sizes.

Experimental Protocol: LLM Inference Throughput

o Objective: To measure the inference throughput (tokens per second) of the H100 and
MI300X on a large language model.

» Model: Mixtral 8x7B.[5]

e Hardware:
o NVIDIA: 8x H100 SXM5 GPUs with NVLink.[6]
o AMD: 8x MI300X accelerators.[6]

» Software:
o NVIDIA: CUDA 12.2, vLLM v4.3.[6]

o AMD: ROCm 6.1.2, MK1's inference engine (Flywheel) v0.9.2, and AMD's ROCm
optimized fork of vLLM v0.4.0.[6]

o Methodology:

o The Mixtral 8x7B model was loaded onto the respective GPU platforms. Due to its size,
tensor parallelism was set to 2 for the H100, while the MI300X could accommodate the
entire model on a single GPU.[5]
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o Offline inference performance was measured across a range of batch sizes from 1 to
1024.[6]

o Throughput was recorded as the number of tokens generated per second.

Results Summary: In these tests, the MI300X demonstrated a significant performance uplift,
ranging from 22% to nearly 3x that of the H100 as batch sizes increased.[6] At smaller batch
sizes, the H100 has been shown to have a throughput advantage in some tests.[5]

High-Performance Computing (HPC)

For traditional HPC workloads, both GPUs offer substantial double-precision (FP64)
performance. The MI300X has a higher theoretical peak FP64 performance.

Experimental Protocol: Fast Fourier Transforms (FFT)

o Objective: To compare the memory bandwidth utilization of the H100 and MI300X in a
memory-bound HPC task.

e Benchmark: 1D batched power of 2 complex-to-complex FFTs in single and double
precision.

o Software: VKFFT, cuFFT, and rocFFT libraries.[7]
e Methodology:
o The benchmark was run on both single and double precision.

o Estimated bandwidth was calculated as (2 * System size [GB]) / execution time [s].[7][8]
This metric reflects the efficiency of data transfer between VRAM and the compute units.

[7]

Results Summary: In single precision, both GPUs achieved similar results, approaching 3TB/s.
[7] In double precision, the MI300X achieved a higher base bandwidth.[7] Neither GPU reached
its theoretical peak memory bandwidth, which is common in real-world applications.[7][8]

Visualizing Research Workflows
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The following diagrams, generated using Graphviz, illustrate common experimental workflows
in drug discovery and genomics where these GPUs can be applied.
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Caption: A GPU-accelerated drug discovery workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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